N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-(4-phenylmethoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C19H15Cl2NO3S/c20-15-6-11-18(21)19(12-15)26(23,24)22-16-7-9-17(10-8-16)25-13-14-4-2-1-3-5-14/h1-12,22H,13H2
• InChI Key: BIVMEKUFDYCDEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C19H15Cl2NO3S
• Molecular Weight: 408.3 g/mol

Description

N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide, also known as BPS, is a sulfonamide compound that has been widely used in scientific research. BPS is a potent inhibitor of carbonic anhydrase (CA), an enzyme that catalyzes the reversible hydration of carbon dioxide. The inhibition of CA by BPS has been shown to have important applications in various fields of science, including biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide inhibits CA by binding to the active site of the enzyme and blocking its catalytic activity. The inhibition of CA by N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide leads to a decrease in the production of bicarbonate ions, which are essential for maintaining acid-base balance in the body. The decrease in bicarbonate ions can have a wide range of physiological effects, depending on the specific tissue or organ affected.
Biochemical and Physiological Effects:
The inhibition of CA by N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide has been shown to have a wide range of biochemical and physiological effects. In the brain, the inhibition of CA by N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide has been shown to have anticonvulsant and neuroprotective effects. In the eye, the inhibition of CA by N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide has been shown to reduce intraocular pressure and improve ocular blood flow, making it a potential treatment for glaucoma. In the digestive system, the inhibition of CA by N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide has been shown to reduce acid secretion and improve gastric motility, making it a potential treatment for acid-related disorders.

Advantages and Limitations for Lab Experiments

N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide has several advantages as a tool compound for scientific research. It is a potent and selective inhibitor of CA, making it a valuable tool for studying the role of CA in various biological processes. N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide is also relatively easy to synthesize and can be easily scaled up for large-scale production. However, N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide also has some limitations as a tool compound. It is a relatively hydrophobic compound and can be difficult to solubilize in aqueous solutions. Additionally, the inhibition of CA by N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide can have pleiotropic effects, making it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the use of N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide in scientific research. One potential application is in the treatment of cancer. CA has been shown to be overexpressed in many types of cancer, and the inhibition of CA by N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide has been shown to have antitumor effects. Another potential application is in the treatment of metabolic disorders. CA is involved in the regulation of glucose and lipid metabolism, and the inhibition of CA by N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide has been shown to improve insulin sensitivity and reduce the risk of metabolic disorders. Finally, the development of new CA inhibitors based on the structure of N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide could lead to the discovery of new drugs for the treatment of various diseases.

Synthesis Methods

N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide can be synthesized through a multi-step process that involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with 4-hydroxybenzyl alcohol in the presence of a base. The resulting intermediate is then treated with an amine, such as aniline, to form the final product. The synthesis of N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide is a relatively straightforward process and can be easily scaled up for large-scale production.

Scientific Research Applications

N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide has been extensively used as a tool compound in scientific research to study the role of CA in various biological processes. CA is involved in a wide range of physiological processes, including acid-base balance, respiration, and ion transport. The inhibition of CA by N-[4-(benzyloxy)phenyl]-2,5-dichlorobenzenesulfonamide has been shown to have important applications in the treatment of various diseases, including glaucoma, epilepsy, and cancer.